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Compound of Interest

Compound Name: 2-Chloro-4-fluoro-5-methylpyridine

CAS No.: 1227574-24-4

Cat. No.: B087523

Get Quote

An In-depth Technical Guide to 2-Chloro-4-fluoro-5-methylpyridine for Advanced Research

and Development

Introduction
2-Chloro-4-fluoro-5-methylpyridine is a halogenated pyridine derivative that has emerged as

a critical building block in the synthesis of complex organic molecules. Its unique substitution

pattern, featuring a chlorine atom, a fluorine atom, and a methyl group on the pyridine ring,

imparts specific reactivity and properties that are highly sought after in the pharmaceutical and

agrochemical industries. This guide provides a comprehensive overview of its commercial

availability, chemical properties, synthesis, and applications, tailored for researchers, chemists,

and professionals in drug discovery and material science.

Chemical Properties and Structure
2-Chloro-4-fluoro-5-methylpyridine, with the CAS Number 1227574-24-4, possesses a

distinct molecular architecture that dictates its chemical behavior. The electron-withdrawing

nature of the chlorine and fluorine atoms, combined with the electron-donating methyl group,
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creates a nuanced electronic profile on the pyridine ring, influencing its reactivity in nucleophilic

substitution and cross-coupling reactions.

Property Value

Molecular Formula C₆H₅ClFN[1]

Molecular Weight 145.56 g/mol [1][2]

CAS Number 1227574-24-4[2][3]

Appearance Typically a solid or liquid

Purity Commonly available at ≥95% purity[1][2]

Storage
Recommended to be stored at 2-8°C under an

inert atmosphere[4]

Commercial Availability and Procurement
2-Chloro-4-fluoro-5-methylpyridine is available from a range of chemical suppliers, catering

to both research and bulk quantity needs. When sourcing this intermediate, it is crucial to

consider purity, available quantities, and lead times to ensure project timelines are met. Below

is a summary of representative suppliers.

Supplier Purity Available Quantities

ChemicalBook Varies by supplier Gram to Kilogram

Fluorochem 95% 50mg to 5g[2]

American Custom Chemicals 95% 5mg[3]

Chemenu 95% 1g[3]

Crysdot 95+% 1g[3]

MySkinRecipes 95% 100mg[1]

Pricing can vary significantly based on the supplier and quantity. For instance, research

quantities (e.g., 1 gram) can range from approximately $800 to over $900. It is advisable to
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request quotes from multiple vendors for larger quantities.

Key Applications in Synthesis
The utility of 2-Chloro-4-fluoro-5-methylpyridine is primarily as a versatile intermediate in the

synthesis of high-value chemical entities.

Pharmaceutical Research
In drug discovery, this compound serves as a scaffold for developing novel therapeutic agents.

The fluorinated pyridine motif is a known pharmacophore that can enhance metabolic stability

and bioavailability of drug candidates.[5] It is particularly employed in the development of anti-

inflammatory and antimicrobial agents.[1]

Agrochemical Development
The halogenated pyridine structure is a key component in many modern herbicides and

pesticides.[1] Compounds derived from 2-Chloro-4-fluoro-5-methylpyridine can exhibit

enhanced efficacy and desirable environmental profiles. The trifluoromethylpyridine group, a

related structure, is found in over 20 commercial agrochemicals, highlighting the importance of

such halogenated pyridines in crop protection.[6]

Materials Science
As a functionalized building block, it is also used in the synthesis of complex molecules for

materials science applications where specific electronic and physical properties are required.[1]

Synthesis and Reaction Pathways
While specific, detailed public-domain synthesis procedures for 2-Chloro-4-fluoro-5-
methylpyridine are not abundant, its synthesis can be logically inferred from established

methods for preparing substituted pyridines. A common strategy involves the construction and

subsequent functionalization of the pyridine ring.

A plausible synthetic route could start from a suitable precursor which is then chlorinated and

fluorinated. For example, methods for producing related compounds like 2-chloro-5-

methylpyridine often involve the chlorination of a picoline derivative or the reaction of a pyridine

N-oxide with a chlorinating agent like phosphorus oxychloride.[7][8]
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Starting Material
(e.g., Substituted Pyridone)

Chlorination
(e.g., POCl3)

Step 1 Intermediate
(2-Chloro-5-methyl-4-pyridone)

Fluorination
(e.g., Selectfluor)

Step 2 Final Product
(2-Chloro-4-fluoro-5-methylpyridine)

Click to download full resolution via product page

Caption: A plausible synthetic pathway for 2-Chloro-4-fluoro-5-methylpyridine.

Representative Experimental Protocol (Hypothetical)
The following protocol is a generalized representation based on common laboratory

procedures for the synthesis of halogenated pyridines and should be adapted and optimized for

specific laboratory conditions.

Step 1: Chlorination of a Pyridone Precursor

To a stirred solution of the starting pyridone in a suitable high-boiling solvent (e.g.,

trichlorobenzene), add a stoichiometric excess of a chlorinating agent such as phosphorus

oxychloride (POCl₃).[7]

Heat the reaction mixture to a temperature between 80°C and 130°C and maintain for

several hours until the reaction is complete, as monitored by TLC or HPLC.[7]

After cooling, carefully quench the reaction mixture by pouring it into a mixture of ice and a

neutralizing base (e.g., sodium hydroxide solution).

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield the crude chlorinated intermediate.

Step 2: Fluorination of the Chlorinated Intermediate

Dissolve the crude intermediate from Step 1 in an appropriate solvent (e.g., acetonitrile).

Add a fluorinating agent, such as Selectfluor, to the solution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b087523/docs?utm_src=pdf-body-img#commercial-availability-of-2-chloro-4-fluoro-5-methylpyridine
https://www.benchchem.com/product/b087523/docs?utm_src=pdf-body#commercial-availability-of-2-chloro-4-fluoro-5-methylpyridine
https://patents.google.com/patent/US4612377A/en
https://patents.google.com/patent/US4612377A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir the reaction at room temperature or with gentle heating until the starting material is

consumed.

Dilute the reaction mixture with water and extract with an organic solvent.

Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and

concentrate.

Purify the final product by column chromatography on silica gel to obtain pure 2-Chloro-4-
fluoro-5-methylpyridine.

Workflow for Procurement and Use in R&D
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Procurement Phase

Research & Development Phase

Identify Suppliers & Request Quotes

Evaluate Purity, Cost, and Lead Time

Place Purchase Order

Receive and Log Chemical
(Verify with COA)

Review Safety Data Sheet (SDS)

Hand-off to Lab

Develop Synthetic Protocol

Perform Reaction & Monitor Progress

Isolate and Purify Product

Characterize Final Compound
(NMR, MS, etc.)

Click to download full resolution via product page

Caption: Standard workflow from procurement to application in a research setting.
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Safety and Handling
As with any halogenated organic compound, proper safety precautions are essential when

handling 2-Chloro-4-fluoro-5-methylpyridine.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles with side shields, and a lab coat.[9][10]

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of vapors or dust.[10][11]

Hazard Statements: This compound is classified as harmful if swallowed, and may cause

skin and eye irritation.[11]

First Aid:

Skin Contact: Immediately wash with plenty of soap and water.[11]

Eye Contact: Rinse cautiously with water for several minutes.[11]

Ingestion: If swallowed, call a poison center or doctor immediately.[11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.[4][9]

Spectroscopic Data
Full characterization data (¹H NMR, ¹³C NMR, LC-MS, HPLC) is typically available from the

supplier upon request or as part of the Certificate of Analysis (COA).[4] It is crucial to verify the

identity and purity of the material upon receipt and before use in any synthetic procedure.

Conclusion
2-Chloro-4-fluoro-5-methylpyridine stands as a valuable and highly reactive intermediate for

the synthesis of novel compounds in the pharmaceutical and agrochemical sectors. Its

commercial availability from various suppliers facilitates its use in both small-scale research

and larger development projects. A thorough understanding of its properties, synthetic utility,

and handling requirements is paramount for its effective and safe application in the laboratory.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b087523/docs?utm_src=pdf-body#commercial-availability-of-2-chloro-4-fluoro-5-methylpyridine
https://www.fishersci.com/store/msds?partNumber=AC344030050&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/438msds_0613GjGhs04Div.05sds2-chloro-5-trifluoromethylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/438msds_0613GjGhs04Div.05sds2-chloro-5-trifluoromethylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6434703&productDescription=2-CHLRO-5-FLRO-6-METHLPYRID+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6434703&productDescription=2-CHLRO-5-FLRO-6-METHLPYRID+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6434703&productDescription=2-CHLRO-5-FLRO-6-METHLPYRID+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6434703&productDescription=2-CHLRO-5-FLRO-6-METHLPYRID+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6434703&productDescription=2-CHLRO-5-FLRO-6-METHLPYRID+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.bldpharm.com/products/1227574-24-4.html
https://www.fishersci.com/store/msds?partNumber=AC344030050&countryCode=US&language=en
https://www.bldpharm.com/products/1227574-24-4.html
https://www.benchchem.com/product/b087523/docs?utm_src=pdf-body#commercial-availability-of-2-chloro-4-fluoro-5-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
MySkinRecipes. (n.d.). 2-Chloro-4-fluoro-5-methylpyridine. Retrieved from [Link]

Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring 2-Fluoro-4-Methylpyridine: Properties,

Applications, and Manufacturing. Retrieved from [Link]

Pipzine Chemicals. (n.d.). 2-Chloro-5-fluoro-4-(hydroxymethyl)pyridine. Retrieved from [Link]

Google Patents. (n.d.). US4612377A - Preparation of 2-chloro-5-methylpyridine.

PubChem. (n.d.). 2-Chloro-5-methylpyridin-4-amine. Retrieved from [Link]

Google Patents. (n.d.). WO2012048502A1 - Process for preparing 2-chloro-5-
chloromethylpyridine.

National Center for Biotechnology Information. (n.d.). Synthesis and application of

trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical

ingredients. Retrieved from [Link]

SciSpace. (2018). Synthesis method of 2-chloro-5-chloromethylpyridine. Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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